Cas no 380351-29-1 (1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one)

• Product Name: 1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one
• CAS No: 380351-29-1
• MF: C₁₇H₁₃Br₂ClN₂O
• MW: 456.558921575546
• MDL: MFCD02989881
• CID: 5224429
• PubChem ID: 3413196
• Update Time: 2026-03-07

1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-bis(4-bromophenyl)-3,4-dihydropyrazol-2-yl]-2-chloroethanone
• EN219
• 1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one
• 1-(3,5-Bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-chloroethanone
• 3,5-bis(4-bromophenyl)-1-(chloroacetyl)-4,5-dihydro-1H-pyrazole
• AKOS001027216
• GLXC-26471
• STK532807
• HY-115715
• 1-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-chloroethan-1-one
• 1-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-chloroethanone
• BDBM50611351
• EN300-26479020
• G13172
• Z56823627
• 1-[3,5-Bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-chloro-ethanone
• 380351-29-1
• CHEMBL5274261
• CS-0202842

• MDL： MFCD02989881
• Inchi： 1S/C17H13Br2ClN2O/c18-13-5-1-11(2-6-13)15-9-16(22(21-15)17(23)10-20)12-3-7-14(19)8-4-12/h1-8,16H,9-10H2
• InChI Key： CXRHMHAKZPJNKS-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=C(Br)C=C2)CC(C2=CC=C(Br)C=C2)=N1)CCl

Computed Properties

• Exact Mass: 455.90627g/mol
• Monoisotopic Mass: 453.90832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one

Chemical Profile of 1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one (CAS No. 380351-29-1)

1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one (CAS No. 380351-29-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class of heterocycles, which are well-documented for their broad spectrum of pharmacological properties. The presence of bromine and chlorine substituents on the aromatic rings, coupled with the pyrazole core, suggests a high degree of reactivity and functionalization potential, making it a valuable scaffold for drug discovery initiatives.

The molecular structure of 1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one consists of a central pyrazole ring substituted with two 4-bromophenyl groups at the 3 and 5 positions, and an ethanone side chain at the 1-position that is further functionalized with a chloroethyl group. This arrangement creates multiple sites for interaction with biological targets, including enzymes and receptors. The bromine atoms are particularly noteworthy as they can serve as handles for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex drug molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The specific substitution pattern in 1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one positions it as a promising candidate for further exploration in these areas. For instance, studies have demonstrated that pyrazole-based compounds can modulate enzyme activity by binding to active sites or allosteric pockets, thereby altering their function. The chloroethyl group in this molecule may also contribute to its bioactivity by participating in hydrogen bonding or hydrophobic interactions with biological targets.

The synthesis of 1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The preparation typically begins with the condensation of an appropriate hydrazine derivative with a β-keto ester or ketone to form the pyrazole core. Subsequent bromination at the 3 and 5 positions can be achieved using brominating agents such as N-bromosuccinimide (NBS). The introduction of the chloroethyl group is often accomplished through nucleophilic substitution reactions using chloroacetaldehyde or other chloroethylating agents under controlled conditions.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are a large family of enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammation. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases without causing broad toxicity. The structural features of 1-3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one, particularly the pyrazole core and the electron-withdrawing nature of the bromine and chlorine substituents, make it an attractive candidate for kinase inhibition studies.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying bioactive compounds like 1-(3S)-N-Boc-(S)-(2-hydroxyimino)-N-methylproline ethyl ester hydrochloride, which shares some structural similarities in terms of heterocyclic functionality. These computational methods leverage machine learning algorithms to predict binding affinities and other pharmacokinetic properties before experimental synthesis is undertaken. Such approaches have significantly reduced the time and cost associated with hit identification and lead optimization pipelines.

The pharmacokinetic profile of any drug candidate is critical to its success in clinical applications. Factors such as solubility, stability, metabolic clearance rates, and distribution must be carefully considered during drug development. In vitro studies have begun to explore how modifications like those present in CAS No. 380351–29–9 affect these properties. For example, computational modeling has been used to predict how different substituents influence solubility by analyzing electronic distributions across the molecule’s surface.

Another area where this compound shows promise is in its potential application as an intermediate in more complex drug molecules. The presence of both bromine and chlorine atoms provides multiple opportunities for further functionalization via cross-coupling reactions or nucleophilic substitutions. Such reactions are fundamental tools in synthetic organic chemistry that allow chemists to construct intricate molecular architectures from simpler starting materials.

The role of heterocyclic compounds cannot be overstated in modern medicine; they form the backbone of numerous FDA-approved drugs due to their diverse biological activities and synthetic accessibility. Pyrazoles are no exception; they have been successfully incorporated into drugs targeting everything from infectious diseases to chronic conditions like diabetes mellitus type 2 (T2DM). The structural diversity within this class allows researchers considerable latitude when designing molecules tailored toward specific therapeutic needs.

In conclusion,CAS No: 38035–129–8, while still relatively unexplored compared to more established scaffolds like benzimidazoles or quinolines,holds significant promise as a building block for future pharmaceuticals . Its unique combinationof structural features makes it an ideal candidatefor further investigation into kinase inhibitionand other therapeutic applications . As research continuesto uncover new ways touse computational tools alongside traditional synthetic methods , compounds like this one will undoubtedly playa larger rolein next-generation drug discovery initiatives .